Cas no 1262411-27-7 (tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1262411-27-7
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD18375152
• CID: 2769170
• PubChem ID: 68264580
• Update Time: 2025-05-19

tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-AMINO-3-(HYDROXYMETHYL)AZETIDINE
• TERT-BUTYL 3-AMINO-3-(HYDROXYMETHYL)AZETIDINE-1-CARBOXYLATE
• JWVHLOXEHDYSLW-UHFFFAOYSA-N
• PB16778
• AK315768
• 1-Azetidinecarboxylic acid, 3-amino-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 1262411-27-7
• SCHEMBL12439836
• TERT-BUTYL3-AMINO-3-(HYDROXYMETHYL)AZETIDINE-1-CARBOXYLATE
• EN300-263620
• AS-51293
• SY099860
• CS-0048327
• (3-Amino-1-Boc-3-azetidinyl)methanol
• AKOS027323548
• P12328
• MFCD18375152
• tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate

• MDL： MFCD18375152
• Inchi： 1S/C9H18N2O3/c1-8(2,3)14-7(13)11-4-9(10,5-11)6-12/h12H,4-6,10H2,1-3H3
• InChI Key： JWVHLOXEHDYSLW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CO)(C1)N)=O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.8

Additional information on tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1262411-27-7)

tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1262411-27-7) is a versatile chemical compound widely used in pharmaceutical research and organic synthesis. This azetidine derivative is particularly valued for its unique structural properties, which make it an essential intermediate in the development of novel drug candidates. The compound features both an amino group and a hydroxymethyl group, offering multiple reactive sites for further chemical modifications.

The growing interest in small-ring heterocycles like azetidines has positioned tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate as a key building block in medicinal chemistry. Researchers are increasingly exploring its potential in designing bioactive molecules, particularly in the fields of CNS therapeutics and antibiotic development. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, making it a preferred choice for multi-step reactions.

One of the most searched questions regarding this compound is: "What are the applications of tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate in drug discovery?" The answer lies in its ability to serve as a scaffold for protease inhibitors and kinase modulators. Recent studies have highlighted its utility in creating allosteric modulators for G-protein coupled receptors (GPCRs), a hot topic in neuropharmacology research. The compound's rigid four-membered ring structure contributes to improved target selectivity in drug design.

From a synthetic chemistry perspective, CAS 1262411-27-7 offers excellent opportunities for stereoselective transformations. The presence of both nucleophilic (amino) and electrophilic (hydroxymethyl) functionalities allows for diverse derivatization strategies. This characteristic has made it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial for high-throughput screening programs.

The pharmaceutical industry's shift toward fragment-based drug design has further increased demand for tert-butyl-protected azetidine derivatives. With molecular weight below 250 Da, this compound fits perfectly within the preferred range for fragment libraries. Its polar surface area and hydrogen bonding capacity make it an attractive starting point for developing CNS-penetrant molecules, addressing one of the major challenges in modern drug development.

Recent advances in flow chemistry techniques have enabled more efficient production of tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate, answering another frequently searched question: "How is CAS 1262411-27-7 synthesized industrially?" Continuous flow methods provide better control over exothermic reactions and improve overall yield compared to traditional batch processes. These technological improvements have made the compound more accessible to researchers worldwide.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to azetidine building blocks. The hydroxymethyl group in 1262411-27-7 presents opportunities for biocatalytic transformations, potentially reducing reliance on heavy metal catalysts. This aligns with current trends in environmentally friendly synthesis, a major focus area for both academic and industrial research teams.

The compound's stability profile makes it suitable for long-term storage, addressing another common concern among researchers. Properly stored under inert atmosphere at -20°C, tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate maintains its integrity for extended periods, ensuring reliable performance in critical synthetic applications. This characteristic is particularly valuable for pharmaceutical companies maintaining large inventories of intermediate compounds.

Looking toward future applications, CAS 1262411-27-7 is being investigated for its potential in peptide mimetics design. The constrained azetidine ring can mimic proline-like structures while offering additional sites for functionalization. This property is being exploited in the development of next-generation therapeutic peptides with improved metabolic stability and target binding affinity.

For researchers seeking custom synthesis services, several contract manufacturing organizations now specialize in N-Boc protected azetidines. The market for such pharmaceutical intermediates has expanded significantly in recent years, driven by increased outsourcing in drug discovery. Quality control parameters for tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate typically include HPLC purity verification and chiral analysis when applicable.

In analytical applications, 1262411-27-7 serves as a valuable reference standard for method development in LC-MS systems. Its well-defined fragmentation pattern makes it useful for mass spectrometry calibration, particularly in studies focusing on small molecule characterization. This dual utility as both synthetic building block and analytical tool enhances its value across multiple research disciplines.

The intellectual property landscape surrounding azetidine derivatives continues to evolve, with tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate appearing in numerous patent applications. Most claims focus on its incorporation into novel drug candidates, particularly for treating neurological disorders and infectious diseases. This patent activity reflects the compound's growing importance in addressing unmet medical needs.

From a regulatory perspective, CAS 1262411-27-7 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always verify the latest chemical regulations before international shipment or large-scale production. Proper documentation including material safety data sheets (MSDS) should accompany all transfers of this compound between facilities.

In educational settings, tert-butyl 3-amino-3-(hydroxymethyl)azetidine-1-carboxylate serves as an excellent example for teaching protective group chemistry and heterocyclic compound synthesis. Its relatively simple structure combined with multiple functional groups makes it ideal for demonstrating fundamental principles of organic synthesis and retrosynthetic analysis in advanced chemistry courses.

As research into saturated nitrogen heterocycles continues to expand, 1262411-27-7 remains at the forefront of medicinal chemistry innovation. Its balanced combination of reactivity and stability, along with proven utility in diverse therapeutic areas, ensures its continued relevance in pharmaceutical development. Future directions may include exploration of its metal complexation properties and applications in catalysis.